Decarbamoylgonyautoxin 2

Description

Decarbamoylgonyautoxin 2, also known as dcGTX2, is a derivative of gonyautoxin, which belongs to a group of toxins called saxitoxins . Saxitoxins are potent neurotoxins produced naturally by algae and certain species of invertebrates and fish . These toxins, including decarbamoylgonyautoxin 2, are significant because they can cause paralytic shellfish poisoning (PSP) in humans who consume contaminated shellfish . The chemical structure of decarbamoylgonyautoxin 2 is related to that of saxitoxin (STX), with variations in substituents . Specifically, the removal of the carbamoyl group on the six-membered ring of saxitoxin, replacing it with a hydroxyl group, results in a molecule with approximately 60% of the original toxic activity .

Gonyautoxins, including decarbamoylgonyautoxin 2, can be detected using High-Performance Liquid Chromatography (HPLC) . Research has also been done to develop monoclonal antibodies for detecting gonyautoxin 2 and 3 in aquatic products, with detection limits lower than 0.74 micrograms per milliliter . Aside from decarbamoylgonyautoxin 2, other similar compounds include N-sulfocarbamoyl gonyautoxins, such as N-sulfocarbamoyl gonyautoxin-2 and N-sulfocarbamoyl gonyautoxin-3 . These compounds have varying molecular weights and formulas, and they are also included in studies of marine biotoxins .

Saxitoxin itself is a well-known paralytic shellfish toxin that acts as a selective, reversible, voltage-gated sodium channel blocker . It disrupts normal nerve cell function, leading to paralysis by preventing the propagation of action potentials . Like saxitoxin, decarbamoylgonyautoxin 2 and other related toxins affect voltage-gated sodium channels in neurons, which are essential for transmitting nerve signals . These toxins highlight the importance of monitoring and understanding marine neurotoxins to protect public health .

• CAS No.: 86996-87-4
• Product Name: Decarbamoylgonyautoxin 2
• Molecular Formula: C9H16N6O7S
• Molecular Weight: 352.33 g/mol
• IUPAC Name: [(3aS,4R,8S,10aR)-2,6-diamino-9,9-dihydroxy-4-(hydroxymethyl)-3a,4,8,10-tetrahydro-1H-pyrrolo[1,2-c]purin-8-yl] hydrogen sulfate
• Standard InChI: InChI=1S/C9H16N6O7S/c10-6-13-4-3(1-16)12-7(11)15-5(22-23(19,20)21)9(17,18)2-8(4,15)14-6/h3-5,16-18H,1-2H2,(H2,11,12)(H3,10,13,14)(H,19,20,21)/t3-,4-,5-,8+/m0/s1
• Standard InChIKey: GBRZXCTZYCGMIE-KALNXVOASA-N
• SMILES: C1C23C(C(N=C(N2C(C1(O)O)OS(=O)(=O)O)N)CO)N=C(N3)N
• Canonical SMILES: C1C23C(C(N=C(N2C(C1(O)O)OS(=O)(=O)O)N)CO)NC(=N3)N
• Synonyms: Decarbamoylgonyautoxin 2; DcGonyautoxin 2
• PubChem Compound: 49789094
• Last Modified: Feb 18 2024